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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Aminoheptane, a key chemical
intermediate in various organic syntheses. The document details its commercial availability,
identifying key suppliers and their product specifications. Furthermore, it outlines detailed
experimental protocols for its synthesis via reductive amination, purification by vacuum
distillation, and characterization using modern analytical techniques, including Gas
Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography
(HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is intended to be a
valuable resource for researchers and professionals involved in the procurement and
application of 3-Aminoheptane in a laboratory setting.

Introduction

3-Aminoheptane, also known as 3-heptanamine or 1-ethylpentylamine, is a primary aliphatic
amine with the chemical formula C7H17N.[1] Its structure consists of a seven-carbon chain with
an amino group attached to the third carbon atom. This compound serves as a versatile
building block in organic synthesis and is utilized in the preparation of more complex molecules
in the pharmaceutical and chemical industries. This guide offers an in-depth look at its

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1595020?utm_src=pdf-interest
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://www.benchchem.com/product/b1595020?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

commercial landscape and provides practical, detailed methodologies for its laboratory
synthesis, purification, and analysis.

Commercial Availability and Suppliers

3-Aminoheptane is commercially available from a variety of chemical suppliers, catering to
both research and industrial scales. The compound is typically offered at different purity levels
to suit various applications.

Major Suppliers

Several chemical suppliers list 3-Aminoheptane and its synonyms in their catalogs. These
platforms often aggregate products from various manufacturers, providing a broad overview of
the market. A prominent manufacturer mentioned is JHECHEM CO LTD, which is listed as a
reputable supplier on the ECHEMI platform. Additionally, PubChem provides a list of chemical
vendors for this compound.

Table 1: Prominent Online Marketplaces and Mentioned Suppliers

Marketplace/Database Mentioned Supplier(s) Notes

Lists various suppliers and

ECHEMI JHECHEM CO LTD
manufacturers.
Aggregates product listings
Guidechem Multiple Suppliers gared P ) g
from global suppliers.
] ) Provides links to suppliers in
PubChem Various Chemical Vendors

its database.

Typical Product Specifications

When sourcing 3-Aminoheptane, it is crucial to consider the product specifications offered by
different suppliers. Key parameters include purity, form, and packaging size.

Table 2: Typical Product Specifications for 3-Aminoheptane
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Parameter Typical Specification

Purity >98% (GC)

Form Liquid

Appearance Colorless to light yellow liquid
Packaging Sizes 19, 5g, 25g, 1009, 500g, bulk quantities
CAS Number 28292-42-4[1]

Molecular Formula C7H17N[1]

Molecular Weight 115.22 g/mol [1]

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 3-Aminoheptane is
essential for its safe handling, storage, and application in experimental work.

Table 3: Chemical and Physical Properties of 3-Aminoheptane
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Property Value Reference
IUPAC Name Heptan-3-amine PubChem
Synonyms 3-Heptanamin-e, o PubChem
Ethylpentylamine
CAS Number 28292-42-4 PubChem
Molecular Formula C7H17N PubChem
Molecular Weight 115.22 g/mol PubChem
Boiling Point 148-150 °C at 760 mmHg ECHEMI
Density 0.767 g/cm3 at 25 °C ECHEMI
Flash Point 43 °C ECHEMI
Refractive Index ~1.422 ECHEMI
Solubility Sparingly soluble in water, ]

soluble in organic solvents.

Experimental Protocols

This section provides detailed experimental procedures for the synthesis, purification, and
analysis of 3-Aminoheptane. These protocols are designed to be clear and reproducible for
researchers with a background in organic chemistry.

Synthesis of 3-Aminoheptane via Reductive Amination

Reductive amination is a widely used method for the synthesis of amines from ketones or
aldehydes.[2] In this case, 3-heptanone is reacted with ammonia in the presence of a reducing
agent to yield 3-Aminoheptane.

Reaction Scheme:
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Reactants Reaction Conditions
Product
[Reducing Agent]
3-Heptanone + NHs .
P (e.g., NaBHsCN, Hz/Ni) B AiTg e
L B

Reductive Amination

Click to download full resolution via product page

Figure 1: Reductive Amination of 3-Heptanone.

Materials:

e 3-Heptanone

e Ammonia (e.g., as ammonium acetate or a solution in methanol)
e Sodium cyanoborohydride (NaBHsCN) or Hydrogen gas with a Nickel catalyst
¢ Methanol (anhydrous)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

» Diethyl ether

¢ Magnesium sulfate (anhydrous)

» Round-bottom flask

e Magnetic stirrer

o Reflux condenser (if heating is required)

e Separatory funnel
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Procedure (Example using Sodium Cyanoborohydride):
In a round-bottom flask, dissolve 3-heptanone (1 equivalent) in anhydrous methanol.
Add ammonium acetate (1.5-2 equivalents) to the solution to serve as the ammonia source.

Stir the mixture at room temperature for 30 minutes to allow for the formation of the
intermediate imine.

In a separate container, dissolve sodium cyanoborohydride (1.2-1.5 equivalents) in a small
amount of methanol.

Slowly add the sodium cyanoborohydride solution to the reaction mixture. Caution: This
reaction may evolve gas.

Stir the reaction mixture at room temperature overnight.
Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS.

Once the reaction is complete, carefully add dilute hydrochloric acid to quench the reaction
and neutralize the excess reducing agent.

Remove the methanol under reduced pressure using a rotary evaporator.

Add water to the residue and extract the aqueous layer with diethyl ether to remove any
unreacted ketone.

Basify the aqueous layer with a concentrated sodium hydroxide solution to a pH > 12.
Extract the aqueous layer with diethyl ether (3 x volumes).

Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to obtain the crude 3-Aminoheptane.

Purification by Vacuum Distillation

The crude 3-Aminoheptane obtained from the synthesis can be purified by vacuum distillation
to remove any non-volatile impurities and residual solvent.[3][4][5]
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Crude 3-Aminoheptane

!

Setup Vacuum
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!

(Heat under Reduced Pressure)

Collect Distillate at
Constant Boiling Point
(Pure 3-Aminoheptane)

Click to download full resolution via product page

Figure 2: Workflow for Vacuum Distillation.

Apparatus:

e Round-bottom flask

o Short-path distillation head with a condenser and vacuum connection
e Receiving flask

e Thermometer

e Heating mantle

o Magnetic stirrer and stir bar

« Vacuum pump and pressure gauge
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e Cold trap
Procedure:

o Assemble the vacuum distillation apparatus, ensuring all joints are properly greased and
sealed.[4]

o Place the crude 3-Aminoheptane in the round-bottom flask with a magnetic stir bar.
o Connect the apparatus to a vacuum pump with a cold trap in between.

e Slowly evacuate the system to the desired pressure (e.g., 20-30 mmHg).

» Begin stirring and gently heat the flask using a heating mantle.

o Collect any low-boiling fractions (e.g., residual solvent) in a separate receiving flask.

 Increase the temperature until the 3-Aminoheptane begins to distill. The boiling point will be
significantly lower than at atmospheric pressure.

o Collect the fraction that distills at a constant temperature. This is the purified 3-
Aminoheptane.

o Once the distillation is complete, remove the heat source and allow the apparatus to cool to
room temperature before slowly releasing the vacuum.

Analytical Characterization

The identity and purity of the synthesized and purified 3-Aminoheptane should be confirmed
using appropriate analytical techniques.

GC-MS is a powerful technique for assessing the purity of volatile compounds like 3-
Aminoheptane and for identifying any byproducts.[6][7][8][9][10]

Example GC-MS Parameters:
o Gas Chromatograph: Agilent 7890B or equivalent

e Mass Spectrometer: Agilent 5977A or equivalent
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e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
e Injector Temperature: 250 °C
« Injection Mode: Split (e.g., 50:1) or splitless, depending on the concentration
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes
o Ramp to 250 °C at 10 °C/min
o Hold at 250 °C for 5 minutes
e MS Transfer Line Temperature: 280 °C
¢ lon Source Temperature: 230 °C

 |onization Mode: Electron lonization (El) at 70 eV

Mass Range: m/z 30-300
Sample Preparation:

Dilute a small sample of the 3-Aminoheptane in a suitable solvent (e.g., dichloromethane or
ethyl acetate) to an appropriate concentration (e.g., 100 ppm).

For the separation of enantiomers of chiral compounds like 3-Aminoheptane, chiral HPLC is
the method of choice.[11][12][13][14] This is particularly relevant in drug development where
the stereochemistry of a molecule is critical.

Example Chiral HPLC Method (General Approach):
o HPLC System: Agilent 1260 Infinity Il or equivalent with a UV detector

o Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., Chiralcel OD-H,
Chiralpak AD-H) or a protein-based column is often a good starting point for screening.
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» Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar
modifier (e.g., isopropanol or ethanol) is typically used for normal-phase chiral separations.
The exact ratio will need to be optimized.

e Flow Rate: 0.5 - 1.0 mL/min
e Column Temperature: 25 °C (can be varied to optimize separation)

o Detection: UV detection at a low wavelength (e.g., 210-220 nm) as aliphatic amines have a
weak chromophore. Derivatization with a UV-active tag may be necessary for improved
sensitivity.

Method Development Workflow:

Start with Racemic
3-Aminoheptane Standard

|

Screen Different
Chiral Stationary Phases

!

Optimize Mobile Phase
Composition

Vary Flow Rate and
Temperature
Validate Method
(Resolution, Tailing, etc.)

Final Chiral
Separation Method
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Figure 3: Chiral HPLC Method Development Workflow.

1H and 13C NMR spectroscopy are essential for confirming the chemical structure of 3-
Aminoheptane.[15][16][17]

Expected *H NMR Spectral Data (in CDCls):

A triplet corresponding to the methyl protons of the ethyl group.

A triplet corresponding to the methyl protons of the butyl group.

Multiplets for the methylene protons of the ethyl and butyl groups.

A multiplet for the methine proton at the C3 position.

A broad singlet for the amine protons (NH-2).
Expected 3C NMR Spectral Data (in CDCI5):
 Signals for the two distinct methyl carbons.
 Signals for the four distinct methylene carbons.

» A signal for the methine carbon attached to the amino group.

Safety and Handling

3-Aminoheptane is a flammable liquid and is corrosive. It can cause severe skin burns and
eye damage. It is also harmful if swallowed. Always handle this chemical in a well-ventilated
fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Refer to the Safety Data Sheet (SDS) from the supplier for complete
safety and handling information.

Conclusion

This technical guide has provided a comprehensive overview of the commercial availability,
synthesis, purification, and analytical characterization of 3-Aminoheptane. The detailed
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experimental protocols and data presented herein are intended to equip researchers,
scientists, and drug development professionals with the necessary information to effectively
source and utilize this important chemical intermediate in their work. Adherence to proper
safety procedures is paramount when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 3-Aminoheptane: Commercial
Availability, Synthesis, and Analytical Characterization]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1595020#commercial-availability-and-
suppliers-of-3-aminoheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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